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Compound of Interest

Compound Name: 2,5-Dibromopyridin-4-amine

Cat. No.: B1592060

An In-depth Technical Guide to 2,5-Dibromopyridin-4-amine

For Researchers, Scientists, and Drug Development Professionals

Foreword

As a Senior Application Scientist, it is my privilege to present this technical guide on 2,5-
Dibromopyridin-4-amine. This document is intended to be a comprehensive resource for
researchers and professionals in the fields of medicinal chemistry, organic synthesis, and drug
development. The pyridine scaffold is a cornerstone in the design of biologically active
molecules, and its halogenated derivatives, such as the one discussed herein, offer a versatile
platform for the construction of novel chemical entities. This guide moves beyond a simple
recitation of facts to provide a deeper understanding of the causality behind experimental
choices and to present protocols that are self-validating in their logic.

Core Compound Identification and Properties

CAS Number: 221241-37-8[1]

Synonyms: 4-Amino-2,5-dibromopyridine, 2,5-dibromopyridine-4-amine, 4-Pyridinamine, 2,5-
dibromo-[1]

Physicochemical Data Summary

The following table summarizes the key physicochemical properties of 2,5-Dibromopyridin-4-
amine. This data is essential for its handling, reaction setup, and analytical characterization.
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Property Value Source(s)
Molecular Formula CsHaBrzN2 [1]
Molecular Weight 251.91 g/mol [1][2]
Appearance Solid [1]

Purity Typically 298% [1]

INChl=1S/C5H4Br2N2/c6-3-2-
InChl [1]
9-5(7)1-4(3)8/h1-2H,(H2,8,9)

MNGXHTUVJIPLKB-
InChl Key [1]
UHFFFAOYSA-N

Canonical SMILES C1=C(C(=NC=C1Br)Br)N

Synthesis and Mechanistic Considerations

The synthesis of poly-substituted pyridines can be a complex undertaking, often requiring
careful consideration of regioselectivity. While a specific, detailed synthesis protocol for 2,5-
Dibromopyridin-4-amine is not readily available in the provided search results, a plausible
and logical synthetic route can be proposed based on established pyridine chemistry. A
common strategy involves the functionalization of a pre-existing pyridine ring.

Proposed Synthetic Pathway: A Multi-step Approach

A logical approach to the synthesis of 2,5-Dibromopyridin-4-amine would likely start from a
more readily available aminopyridine derivative, followed by selective bromination.

4-Aminopyridine NBS (1 eq. 3-Bromo-4-aminopyridine NBS (1 eq. 2,5-Dibromo-4-aminopyridine)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. 2,5-dibromopyridin-4-amine | CymitQuimica [cymitquimica.com]

e 2.90902-84-4 CAS MSDS (2,5-DIBROMO-3-AMINOPYRIDINE) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

« To cite this document: BenchChem. [2,5-Dibromopyridin-4-amine CAS number].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592060#2-5-dibromopyridin-4-amine-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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